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Compound of Interest

Compound Name: 2-Bromoethyl methacrylate

Cat. No.: B1266238

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromoethyl methacrylate (CAS No. 4513-56-8), ensuring the safety of laboratory personnel
and compliance with environmental regulations. The following procedures are designed for
researchers, scientists, and drug development professionals who handle this chemical.

Immediate Safety and Handling Precautions

2-Bromoethyl methacrylate is a hazardous substance that requires careful handling. It is
classified as a skin and eye irritant and may cause respiratory irritation.[1][2] Always handle this
chemical in a well-ventilated area, preferably within a chemical fume hood, and wear
appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

e Gloves: Chemical-impermeable gloves, such as butyl rubber or polyvinyl alcohol, are
recommended. Nitrile gloves offer short-term protection against small splashes but should be
replaced immediately upon contamination.

o Eye Protection: Chemical safety goggles are mandatory.
e Lab Coat: A lab coat should be worn to protect from skin contact.

o Footwear: Closed-toed shoes are required.
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Chemical and Physical Properties

Understanding the properties of 2-Bromoethyl methacrylate is crucial for its safe handling
and disposal. It is a colorless to pale yellow liquid with limited solubility in water but is soluble in
organic solvents like ethanol and acetone.[3]

Property Value

Molecular Formula CeHoBro:2

Molecular Weight 193.04 g/mol [1][4]

Physical State Liquid[3][4]

Density 1.3994 g/mL[4]

Boiling Point 80°C (at 16 Torr) / 203°C (at 760 mmHQ)[4]
Flash Point 76.6°C[4]

Recommended to be stored in a freezer under

Storage Temperature
-20°C.

Disposal Protocol for 2-Bromoethyl Methacrylate

Disposal of 2-Bromoethyl methacrylate must comply with local, state, and federal regulations.
As a halogenated organic compound, it is typically considered hazardous waste. Do not
discharge this chemical to sewer systems.[5]

Step 1: Waste Segregation and Collection

o Designate a Waste Container: Use a dedicated, properly labeled hazardous waste container
for all 2-Bromoethyl methacrylate waste, including contaminated materials. The container
must be made of a compatible material (e.g., glass or polyethylene) and have a secure, tight-
fitting lid.

o Collect Waste: Collect all waste, including unused or expired chemicals, reaction byproducts,
and contaminated materials (e.g., pipette tips, gloves, absorbent pads).
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Avoid Incompatibles: Keep 2-Bromoethyl methacrylate waste separate from incompatible
materials, such as strong acids, alkalis, and peroxides, which could initiate a dangerous
polymerization reaction.[6][7]

Step 2: Labeling and Storage

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "2-Bromoethyl Methacrylate". Include the date when the first drop of waste was
added.

Storage: Store the sealed waste container in a designated, well-ventilated secondary
containment area, away from heat and ignition sources. The storage location should be
secure and accessible only to authorized personnel.

Step 3: Professional Disposal

Contact EHS: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

Incineration: The preferred method of disposal is typically controlled incineration at a
licensed chemical destruction facility.[5][6]

Step 4: Decontamination of Empty Containers

Empty containers that held 2-Bromoethyl methacrylate must be decontaminated before

disposal.

Triple Rinse: Triple rinse the empty container with a suitable solvent (e.g., ethanol or
acetone).

Collect Rinsate: Collect the first rinsate and any subsequent rinses as hazardous waste and
add them to your designated waste container.[8]

Container Disposal: After triple rinsing, deface the label on the container. It can then typically
be discarded as regular trash or recycled, depending on institutional policies.[8]
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Disposal Workflow for 2-Bromoethyl Methacrylate

Generate 2-BEM Waste

Is waste contaminated?

Collect in a designated,
compatible hazardous waste container.

y

Dispose as non-hazardous waste
(e.g., regular trash or recycling).

Label container with
'Hazardous Waste' and chemical name.

l

Store container in a secure,
ventilated area with secondary containment.

Arrange for disposal via
EHS or licensed contractor.

End of Process

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Bromoethyl methacrylate waste.
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Emergency Procedures: Spill and Leak Control

A written spill response plan should be in place.[7] In the event of a spill, immediate and
appropriate action is critical.

Spill Response Protocol

o Evacuate and Alert: For large spills (>1 L), immediately evacuate the area and alert your
supervisor and the EHS office.[8]

e Control Ignition Sources: Remove all sources of ignition from the area.[9]

» Don PPE: Before addressing a small spill (<1 L), ensure you are wearing the appropriate
PPE as described above.

e Contain and Absorb: Use an inert absorbent material, such as vermiculite or sand, to contain
and absorb the spill. Do not use combustible materials like paper towels as the primary
absorbent.

e Collect Waste: Carefully collect the absorbed material and any contaminated items using
non-sparking tools. Place everything into a sealed, vapor-tight plastic bag or container for
disposal as hazardous waste.[9]

» Decontaminate Area: Clean the spill area with a solvent like 60-70% ethanol, followed by a
soap and water solution.[9] Collect all cleaning materials for disposal as hazardous waste.
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Spill Response Protocol
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Caption: Logical workflow for responding to a 2-Bromoethyl methacrylate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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